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Compound of Interest

Compound Name: Benzene, 1,1'-sulfonylbis[4-fluoro-

Cat. No.: B1294396

For Immediate Release

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential, step-by-step procedures for the safe disposal of
Benzene, 1,1'-sulfonylbis[4-fluoro- (CAS Number: 383-29-9), also known as Bis(4-
fluorophenyl) sulfone. Adherence to these protocols is critical for minimizing environmental
impact and maintaining laboratory safety.

Key Chemical and Hazard Data

Proper disposal procedures are informed by the chemical's properties and associated hazards.
Below is a summary of key data for Benzene, 1,1'-sulfonylbis[4-fluoro-.
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Property Value Citation
Bis(4-fluorophenyl) sulfone,
Synonyms ) )
4,4'-Difluorodiphenyl sulfone
Molecular Formula C12HsF202S
Molecular Weight 254.25 g/mol
White to light yellow powder or
Appearance
crystal
Melting Point 98-100 °C

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements S [1]
eye irritationH335: May cause

respiratory irritation

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 - Highly hazardous to water

Experimental Protocol for Proper Disposal

The following protocol outlines the necessary steps for the safe disposal of Benzene, 1,1'-
sulfonylbis[4-fluoro-. This procedure is designed to comply with general laboratory safety
standards and hazardous waste regulations.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves
(e.g., nitrile), lab coat.

Designated hazardous waste container for halogenated organic solids.

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads, sand).

Procedure:
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» Risk Assessment and Preparation:

o Before handling, review the Safety Data Sheet (SDS) for Benzene, 1,1'-sulfonylbis[4-
fluoro-.

o Ensure all handling of the chemical and its waste is conducted in a well-ventilated area,
preferably within a chemical fume hood.

o Don the appropriate PPE to prevent skin and eye contact.
o Waste Segregation and Collection:

o Solid Waste: Collect any unused or contaminated solid Benzene, 1,1'-sulfonylbis[4-
fluoro- in a designated, leak-proof, and clearly labeled hazardous waste container. This
container should be specifically marked for "Halogenated Organic Waste."

o Contaminated Materials: Any materials contaminated with the chemical, such as weighing
paper, gloves, or absorbent pads from a spill cleanup, must also be placed in the
designated halogenated organic waste container.

o Do Not Mix: Do not mix this waste with non-halogenated or other types of chemical waste
to prevent potentially hazardous reactions and to ensure proper disposal routing.

e Waste Container Labeling:

o Affix a hazardous waste label to the container immediately upon adding the first piece of
waste.

o The label must include:

The words "Hazardous Waste."

The full chemical name: "Benzene, 1,1'-sulfonylbis[4-fluoro-".

The CAS Number: 383-29-9.

The associated hazards (e.g., "Irritant,” "Environmental Hazard").
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= The date of waste accumulation.

e Temporary Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory.

o The storage area should be away from sources of ignition and incompatible materials.

e Spill Management:

[¢]

In case of a spill, evacuate the immediate area if necessary.

[¢]

Wearing appropriate PPE, contain the spill using absorbent materials.

[e]

Carefully sweep up the solid material and place it in the designated halogenated organic
waste container.

[e]

Clean the spill area thoroughly.
» Final Disposal:

o Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

o Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[2] Due to its classification as a halogenated organic compound, it is subject to
specific disposal regulations, often requiring high-temperature incineration.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Benzene, 1,1'-sulfonylbis[4-fluoro-.
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Disposal Workflow for Benzene, 1,1'-sulfonylbis[4-fluoro-
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Caption: Disposal workflow for Benzene, 1,1'-sulfonylbis[4-fluoro-."-sulfonylbis[4-fluoro-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b1294396#benzene-1-1-sulfonylbis-4-fluoro-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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